Cas no 1351584-59-2 (4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide)

• Product Name: 4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide
• CAS No: 1351584-59-2
• MF: C₁₉H₁₉N₃O₄
• MW: 353.371864557266
• CID: 6160456
• PubChem ID: 56765984
• Update Time: 2025-10-30

4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide
• VU0539549-1
• F6241-0204
• 1351584-59-2
• AKOS024542223

• Inchi： 1S/C19H19N3O4/c20-18(24)14-8-4-5-9-15(14)21-19(25)16-11-26-12-17(23)22(16)10-13-6-2-1-3-7-13/h1-9,16H,10-12H2,(H2,20,24)(H,21,25)
• InChI Key： LSUUDOBGRQSKBT-UHFFFAOYSA-N
• SMILES： O1CC(N(CC2C=CC=CC=2)C(C(NC2C=CC=CC=2C(N)=O)=O)C1)=O

Computed Properties

• Exact Mass: 353.13755610g/mol
• Monoisotopic Mass: 353.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 102Ų

Additional information on 4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide

Introduction to 4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide (CAS No. 1351584-59-2)

4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1351584-59-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit structural and functional similarities to well-known bioactive scaffolds, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide features a complex arrangement of functional groups, including a benzyl group, a carbamoyl moiety, and an oxomorpholine ring system. These structural elements contribute to its unique chemical properties and potential biological activities. The presence of the 5-oxomorpholine core is particularly noteworthy, as morpholine derivatives are widely recognized for their pharmacological significance in various therapeutic areas.

In recent years, there has been a surge in research focused on developing novel morpholine-based compounds due to their demonstrated efficacy in modulating biological pathways. The 4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide molecule represents an advanced derivative that builds upon the established pharmacophores of morpholine analogs. Its design aims to enhance binding affinity and selectivity while minimizing potential side effects, aligning with contemporary trends in rational drug design.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that morpholine derivatives can interact with specific neurotransmitter receptors, offering a basis for developing drugs that target conditions such as epilepsy, depression, and cognitive dysfunction. The 4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide structure may serve as a lead compound for further optimization, potentially leading to new therapeutic agents with improved pharmacokinetic profiles.

The synthesis of 4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust synthetic routes in drug development pipelines.

Evaluation of the pharmacological properties of 4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide has revealed intriguing interactions with various biological targets. Preliminary in vitro studies suggest that this compound exhibits moderate activity against certain enzymes and receptors relevant to inflammation and pain modulation. Such findings are particularly exciting given the unmet medical needs in these therapeutic areas. Further preclinical investigations are warranted to elucidate its mechanism of action and therapeutic potential.

The role of computational chemistry in optimizing 4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and understanding how structural modifications influence biological activity. By leveraging computational tools, researchers can accelerate the drug discovery process by identifying promising derivatives before conducting costly wet-lab experiments. This interdisciplinary approach exemplifies the synergy between experimental chemistry and computational science in modern pharmaceutical research.

Recent advancements in biocatalysis have also opened new avenues for the synthesis and modification of complex molecules like 4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide. Enzyme-mediated reactions offer a sustainable alternative to traditional synthetic methods, reducing waste generation and improving atom economy. Incorporating biocatalytic steps into the synthetic sequence could enhance efficiency and scalability, making it more feasible to produce this compound on an industrial scale for clinical applications.

The regulatory landscape for novel pharmaceutical compounds like 4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide is stringent but well-defined. Compliance with Good Manufacturing Practices (GMP) and rigorous safety assessments is essential before any clinical trials can commence. Collaborative efforts between academic institutions, biotechnology companies, and regulatory agencies are crucial for ensuring that these compounds progress through the development pipeline efficiently while maintaining high standards of patient safety.

The future prospects for 4-benzyl-N-(2-carbamoylphenyl)-5-oxomorpholine-3-carboxamide are bright, particularly if it demonstrates efficacy in preclinical studies. Its unique structural features position it as a valuable scaffold for generating next-generation therapeutics with enhanced pharmacological profiles. As research continues to uncover new biological targets and innovative synthetic strategies, compounds like this one will play an increasingly important role in addressing complex diseases worldwide.